Cas no 2305570-97-0 ((E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile)
(E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-7523604
- (E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile
- 2305570-97-0
- 3-(4-fluorophenyl)-2-{4H,5H,6H,7H,8H-furo[3,2-c]azepine-5-carbonyl}prop-2-enenitrile
-
- Inchi: 1S/C18H15FN2O2/c19-16-5-3-13(4-6-16)10-15(11-20)18(22)21-8-1-2-17-14(12-21)7-9-23-17/h3-7,9-10H,1-2,8,12H2/b15-10+
- InChI Key: FSEWKFLPJBPCOR-XNTDXEJSSA-N
- SMILES: FC1C=CC(=CC=1)/C=C(\C#N)/C(N1CC2C=COC=2CCC1)=O
Computed Properties
- Exact Mass: 310.11175589g/mol
- Monoisotopic Mass: 310.11175589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.2Ų
(E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7523604-0.05g |
3-(4-fluorophenyl)-2-{4H,5H,6H,7H,8H-furo[3,2-c]azepine-5-carbonyl}prop-2-enenitrile |
2305570-97-0 | 95.0% | 0.05g |
$246.0 | 2025-03-10 |
(E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile
Recent Advances in the Study of (E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile (CAS: 2305570-97-0)
The compound (E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile (CAS: 2305570-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique furo[3,2-c]azepine scaffold and fluorophenyl moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that (E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile exhibits selective inhibition against specific kinase targets, making it a promising candidate for further development.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has shown potent activity in inhibiting the proliferation of cancer cell lines by targeting the PI3K/AKT/mTOR pathway, which is often hyperactivated in malignancies. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated, revealing favorable characteristics for oral administration.
Structural-activity relationship (SAR) studies have further refined the understanding of this compound's pharmacophore. The presence of the fluorophenyl group and the acrylonitrile moiety has been identified as critical for its binding affinity and selectivity. These insights have guided the design of derivatives with improved potency and reduced off-target effects.
Despite these promising findings, challenges remain in the development of (E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and resistance mechanisms need to be addressed in future studies. Ongoing research is exploring combination therapies and novel formulations to enhance its clinical applicability.
In conclusion, (E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile represents a compelling area of investigation in medicinal chemistry. Its unique structure and promising biological activity underscore its potential as a lead compound for the treatment of kinase-driven diseases. Continued research and development efforts are essential to fully realize its therapeutic potential.
2305570-97-0 ((E)-3-(4-Fluorophenyl)-2-(4,6,7,8-tetrahydrofuro[3,2-c]azepine-5-carbonyl)prop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)